Cas no 2229503-61-9 (2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde)
2229503-61-9 structure
Product Name:2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
CAS No:2229503-61-9
MF:C5H5N3O3
MW:155.111500501633
CID:5752352
PubChem ID:165966253
Update Time:2023-11-14
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde
- EN300-1773922
- 2229503-61-9
-
- Inchi: 1S/C5H5N3O3/c9-2-1-4-3-6-7-5(4)8(10)11/h2-3H,1H2,(H,6,7)
- InChI Key: RVOIQOZUMSYYKH-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(C=NN1)CC=O)=O
Computed Properties
- Exact Mass: 155.03309103g/mol
- Monoisotopic Mass: 155.03309103g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 91.6Ų
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773922-0.05g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 0.05g |
$1764.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-0.1g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 0.1g |
$1849.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-0.25g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 0.25g |
$1933.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-0.5g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 0.5g |
$2017.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-1.0g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 1g |
$2101.0 | 2023-05-23 | ||
| Enamine | EN300-1773922-2.5g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 2.5g |
$4117.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-5.0g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 5g |
$6092.0 | 2023-05-23 | ||
| Enamine | EN300-1773922-10.0g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 10g |
$9032.0 | 2023-05-23 | ||
| Enamine | EN300-1773922-1g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 1g |
$2101.0 | 2023-09-20 | ||
| Enamine | EN300-1773922-5g |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde |
2229503-61-9 | 5g |
$6092.0 | 2023-09-20 |
2-(3-nitro-1H-pyrazol-4-yl)acetaldehyde Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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